Cas no 2757998-99-3 ((2E,4E)-6-{[(benzyloxy)carbonyl]amino}hexa-2,4-dienoic acid)

(2E,4E)-6-{[(Benzyloxy)carbonyl]amino}hexa-2,4-dienoic acid is a conjugated diene carboxylic acid derivative featuring a benzyloxycarbonyl (Cbz) protected amine group. This compound is particularly valuable in organic synthesis and medicinal chemistry due to its dual functional groups, enabling selective modifications at both the carboxyl and amine sites. The (2E,4E)-diene configuration enhances its utility in Diels-Alder reactions and other cycloaddition processes. The Cbz group provides stability under acidic conditions while allowing deprotection under mild hydrogenolysis. Its structural features make it a versatile intermediate for constructing complex molecules, including peptidomimetics and bioactive compounds. The compound is typically handled under inert conditions to preserve its reactivity.
(2E,4E)-6-{[(benzyloxy)carbonyl]amino}hexa-2,4-dienoic acid structure
2757998-99-3 structure
Product Name:(2E,4E)-6-{[(benzyloxy)carbonyl]amino}hexa-2,4-dienoic acid
CAS No:2757998-99-3
MF:C14H15NO4
MW:261.273204088211
CID:5976613
PubChem ID:165752047
Update Time:2025-11-06

(2E,4E)-6-{[(benzyloxy)carbonyl]amino}hexa-2,4-dienoic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-37102082
    • 2757998-99-3
    • (2E,4E)-6-{[(benzyloxy)carbonyl]amino}hexa-2,4-dienoic acid
    • Inchi: 1S/C14H15NO4/c16-13(17)9-5-2-6-10-15-14(18)19-11-12-7-3-1-4-8-12/h1-9H,10-11H2,(H,15,18)(H,16,17)/b6-2+,9-5+
    • InChI Key: JDVPHKJBBFXQKM-VDESZNBCSA-N
    • SMILES: O(C(NC/C=C/C=C/C(=O)O)=O)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 261.10010796g/mol
  • Monoisotopic Mass: 261.10010796g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 7
  • Complexity: 343
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 75.6Ų

(2E,4E)-6-{[(benzyloxy)carbonyl]amino}hexa-2,4-dienoic acid Pricemore >>

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(2E,4E)-6-{[(benzyloxy)carbonyl]amino}hexa-2,4-dienoic acid Related Literature

Additional information on (2E,4E)-6-{[(benzyloxy)carbonyl]amino}hexa-2,4-dienoic acid

(2E,4E)-6-{[(Benzyloxy)carbonyl]amino}hexa-2,4-dienoic Acid: A Comprehensive Overview

The compound with CAS No. 2757998-99-3, known as (2E,4E)-6-{[(benzyloxy)carbonyl]amino}hexa-2,4-dienoic acid, is a highly specialized organic molecule with significant potential in various fields of chemistry and biology. This compound is characterized by its unique structure, which includes a conjugated diene system and a protected amino group, making it a valuable substrate for further chemical modifications and biological studies.

The molecular structure of this compound consists of a hexa-2,4-dienoic acid backbone with an (E,E)-configuration at the double bonds. The presence of the (benzyloxy)carbonyl (Cbz) group attached to the amino functionality introduces additional complexity and reactivity to the molecule. This configuration not only enhances the stability of the amino group but also provides opportunities for selective deprotection in synthetic chemistry.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The conjugated diene system in (2E,4E)-6-{[(benzyloxy)carbonyl]amino}hexa-2,4-dienoic acid is known to exhibit significant photoreactivity, making it a promising candidate for applications in photodynamic therapy (PDT). Additionally, the presence of the Cbz-protected amino group allows for controlled release of bioactive molecules under specific conditions, further expanding its utility in medicinal chemistry.

From a synthetic perspective, this compound serves as an excellent precursor for the construction of more complex molecules. Its synthesis involves multi-step reactions that require precise control over stereochemistry and regioselectivity. Researchers have employed various strategies, including enantioselective catalysis and click chemistry, to optimize the production process and improve yields.

In terms of biological activity, (2E,4E)-6-{[(benzyloxy)carbonyl]amino}hexa-2,4-dienoic acid has shown potential as an anti-inflammatory agent due to its ability to modulate key signaling pathways involved in inflammation. Preclinical studies have demonstrated its efficacy in reducing inflammatory markers in animal models, suggesting its potential as a lead compound for therapeutic development.

The latest advancements in computational chemistry have also contributed to our understanding of this compound's properties. Molecular docking studies have revealed its ability to bind to specific protein targets with high affinity, providing insights into its mechanism of action at the molecular level.

In conclusion, (2E,4E)-6-{[(benzyloxy)carbonyl]amino}hexa-2,4-dienoic acid is a versatile compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers in synthetic chemistry and drug discovery. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in advancing scientific knowledge and therapeutic innovations.

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